N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethoxybenzamide

• IUPAC Name: N-[(E)-3-anilino-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H20N2O4S/c1-27-19-11-10-15(13-20(19)28-2)21(25)24-18(14-17-9-6-12-29-17)22(26)23-16-7-4-3-5-8-16/h3-14H,1-2H3,(H,23,26)(H,24,25)/b18-14+
• InChI Key: RDXXNHQOOGDCHQ-NBVRZTHBSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3=CC=CC=C3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)N/C(=C/C2=CC=CS2)/C(=O)NC3=CC=CC=C3)OC
• Molecular Formula: C22H20N2O4S
• Molecular Weight: 408.5 g/mol

Description

N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethoxybenzamide, also known as TAK-659, is a small molecule inhibitor that has gained attention in the scientific community for its potential use in the treatment of various types of cancer. TAK-659 is a selective inhibitor of the protein kinase BTK (Bruton’s tyrosine kinase), which is involved in the regulation of various cellular processes, including cell proliferation, differentiation, and survival.

Scientific Research Applications

Redox Resin Synthesis

N-(3-Vinylphenyl)-2,5-dimethoxy-4-methylbenzamide and its derivatives have been synthesized and investigated for their potential in creating protected redox resins. These materials, upon removal of protective groups, reveal free redox resins with examined chemical stability and redox capacities. The influence of the anilinocarbonyl group on the hydroquinone/quinone system's midpoint potential has been a particular focus, highlighting the compound's utility in developing advanced material systems with tailored redox properties (Manecke, Kramer, & Wehr, 1978).

Charge Transfer and Photochemical Behavior

Research into substituent-dependent photoinduced intramolecular charge transfer in N-aryl-substituted trans-4-aminostilbenes, including structures related to N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethoxybenzamide, has revealed how the presence of different substituents affects photochemical behavior. This has implications for designing molecules with specific photophysical properties, useful in applications ranging from optoelectronics to photopharmacology (Yang, Liau, Wang, & Hwang, 2004).

Lithium Ion Conductivity

Studies on polymers containing N-phenyl-2,6-dimethoxybenzamide frameworks in their side chains have explored their lithium ion conductivity. This research is pivotal for the development of new solid polymer electrolytes (SPEs) with enhanced ion transport mechanisms, potentially impacting battery technology and energy storage solutions (Shimomoto, Uegaito, Yabuki, Teratani, Itoh, Ihara, Hoshikawa, Koiwai, & Hasegawa, 2016).